1-Bromo-2,7-naphthyridine

• IUPAC Name: 1-bromo-2,7-naphthyridine
• InChI: InChI=1S/C8H5BrN2/c9-8-7-5-10-3-1-6(7)2-4-11-8/h1-5H
• InChI Key: XBFXXISYRBBBJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C=CN=C2Br
• Molecular Formula: C8H5BrN2
• DSSTOX Substance ID: DTXSID20517625
• Molecular Weight: 209.04 g/mol
• CAS RN: 86278-61-7

Description

1-Bromo-2,7-naphthyridine is a brominated naphthyridine derivative, a class of compounds that have garnered interest due to their potential applications in various fields, including medicinal chemistry and materials science. The presence of the bromine atom on the naphthyridine core provides a reactive site for further chemical modifications, making these compounds versatile intermediates in organic synthesis.

Synthesis Analysis

The synthesis of benzo[c]-2,7-naphthyridine derivatives, which are closely related to 1-bromo-2,7-naphthyridine, has been achieved through palladium-catalyzed coupling reactions. Specifically, the cross-coupling of pyridine methylstannanes with ortho bromoacetanilides in the presence of copper(II) oxide has been reported to yield these compounds in fair to excellent yields . Another approach to synthesizing benzo[f]-1,7-naphthyridines involves the monobromination of methyl groups followed by oxidation and cyclization reactions . Additionally, the synthesis of 6-methoxy-1,2,3,4-tetrahydro-[2,7]-naphthyridine has been described, which involves lithiation, formylation, and reductive amination steps .

Molecular Structure Analysis

The molecular structure of bromo-naphthyridines has been studied using various spectroscopic techniques. For instance, the electronic structure of bromo derivatives of isomeric benzo[h]naphthyridines has been investigated using SCF CI PPP methods, which include calculations of wave number, oscillator strength values, and dipole moments . These studies provide insights into the electronic properties of bromo-naphthyridines, which are essential for understanding their reactivity and potential applications.

Chemical Reactions Analysis

The reactivity of bromo-naphthyridines has been explored in several studies. For example, the amination of 3-bromo-1,7-naphthyridine with potassium amide in liquid ammonia has been shown to yield amino-naphthyridines, with the reaction proceeding via the intermediacy of a didehydro-naphthyridine . Similarly, the amination of halogeno-2,7-naphthyridines has been demonstrated to proceed via an SN(AE)ipso substitution mechanism . The reaction of 3-bromo-2-ethoxy-1,5-naphthyridine with potassium amide has also been reinvestigated, leading to the formation of amino derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of bromo-naphthyridines are influenced by the presence of the bromine atom and the naphthyridine core. The bromination of thieno[c]-fused 1,5-naphthyridines has been studied, revealing regioselective bromination and the formation of dibromo derivatives under certain conditions . The ultraviolet spectra of bromo benzo[h]naphthyridines have been compared with those of unsubstituted compounds, providing valuable information about the effect of bromination on the optical properties of these molecules .

Scientific Research Applications

Copper-Catalyzed Amination

1-Bromo-2,7-naphthyridine has been utilized in copper-catalyzed amination reactions. Anderson et al. (2010) reported the copper-catalyzed amination of amido-bromo-1,8-naphthyridines using Cu2O and aqueous ammonia at room temperature. This method provided an alternative route to 2,7-diamido-1,8-naphthyridines, demonstrating the potential of 1-bromo-2,7-naphthyridine in organic synthesis (Anderson et al., 2010).

Amination of Halogeno-Naphthyridines

Haak and Plas (2010) explored the amination of 1-halogeno-2,7-naphthyridines, providing insights into the chemical behavior and reactivity of these compounds, including 1-bromo-2,7-naphthyridine. They investigated the reaction mechanisms, offering valuable information for chemical synthesis (Haak & Plas, 2010).

Synthesis of Tetrahydro-Naphthyridines

Zlatoidský and Gabos (2009) described a synthesis method for tetrahydro-naphthyridines, where 1-bromo-2,7-naphthyridine derivatives played a crucial role. Their work highlights the versatility of these compounds in creating complex organic structures (Zlatoidský & Gabos, 2009).

Homolytic Substitution in Organic Synthesis

Plodek et al. (2012) investigated the regioselective homolytic substitution of benzo[c][2,7]naphthyridines, a related compound to 1-bromo-2,7-naphthyridine. Their research provided insights into the substitution reactions essential for the synthesis of complex organic molecules, potentially applicable to 1-bromo-2,7-naphthyridine derivatives (Plodek et al., 2012).

Mechanism of Action

Target of Action

1-Bromo-2,7-naphthyridine is a type of naphthyridine, a class of compounds known for their wide range of biological activities . Naphthyridines have been found to interact with various targets, including those involved in cancer, human immunodeficiency virus (HIV), microbial infections, inflammation, and oxidative stress . .

Mode of Action

Naphthyridines, in general, are known to interact with their targets in a variety of ways, leading to changes in cellular processes . The specific interactions and resulting changes caused by 1-Bromo-2,7-naphthyridine would depend on its specific targets.

Biochemical Pathways

Given the broad range of biological activities exhibited by naphthyridines, it is likely that 1-bromo-2,7-naphthyridine affects multiple pathways .

Pharmacokinetics

It is known to have high gastrointestinal absorption and is a permeant of the blood-brain barrier .

Result of Action

Naphthyridines are known to have a variety of effects, including anticancer, anti-hiv, antimicrobial, analgesic, anti-inflammatory, and antioxidant activities .

Future Directions

The future directions in the study of naphthyridine derivatives like 1-Bromo-2,7-naphthyridine could involve the development of more ecofriendly, safe, and atom-economical approaches for their synthesis. Additionally, further exploration of their biological activities could lead to the discovery of new therapeutic applications.

Q & A

Q1: What role does 1-bromo-2,7-naphthyridine play in the synthesis of sampangine and ascididemin-type pyridoacridines?

A1: 1-Bromo-2,7-naphthyridine serves as the foundational building block upon which the core structure of these alkaloids is constructed []. The bromine atom acts as a handle for further modifications, specifically Suzuki or Negishi cross-coupling reactions. These reactions introduce a ring A scaffold bearing an ester moiety, which is crucial for the final cyclization step to form the desired alkaloid structure [].